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Abstract
Specioside B is a naturally occurring phenolic compound isolated from the stem bark of

Stereospermum acuminatissimum K. Schum.[1]. Despite its identification and availability

through some chemical suppliers, in-depth scientific literature detailing its chemical structure,

comprehensive biological activities, and mechanisms of action remains notably scarce. This

technical guide summarizes the currently available information on Specioside B and highlights

the significant research gaps that need to be addressed to fully understand its therapeutic

potential. It is crucial to distinguish Specioside B from the more extensively studied iridoid

glycoside, Specioside, as they are distinct chemical entities.

Chemical Identity and Properties
Specioside B is identified by the CAS number 126589-95-5.[1] Its molecular formula is

C23H24O10, and it has a molecular weight of approximately 460.44 g/mol .[1] While a

definitive, publicly available 2D or 3D structure diagram confirmed through rigorous

spectroscopic analysis is not readily accessible in the reviewed literature, its basic chemical

and physical properties are summarized in Table 1.
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Property Value Source

CAS Number 126589-95-5 [1]

Molecular Formula C23H24O10 [1]

Molecular Weight 460.44 g/mol

Predicted Boiling Point 783.4 ± 60.0 °C

Predicted Density 1.548 ± 0.06 g/cm³

Predicted pKa 8.50 ± 0.15

Source Organism
Stereospermum

acuminatissimum K. Schum.

Note: Predicted values are based on computational models and have not been experimentally

verified in the available literature.

Chemical Structure of Specioside B
A definitive chemical structure for Specioside B, including stereochemistry, is not available in

the public scientific literature accessed for this review. While commercial vendors list the

compound and its molecular formula, the detailed structural elucidation, typically confirmed by

Nuclear Magnetic Resonance (NMR) and X-ray crystallography, has not been published in

accessible journals.

For illustrative purposes, a logical workflow for the structural elucidation of a novel natural

product like Specioside B is presented below.
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General Workflow for Natural Product Structure Elucidation

Plant Material Collection
(Stereospermum acuminatissimum)

Extraction and Fractionation

Isolation and Purification
(e.g., Chromatography)

Spectroscopic Analysis

Mass Spectrometry (MS)
- Molecular Formula

NMR Spectroscopy
(1H, 13C, COSY, HMBC, HSQC)

- Connectivity and Stereochemistry

X-ray Crystallography
- Absolute Configuration

Structure Elucidation

Click to download full resolution via product page

A generalized workflow for the isolation and structural elucidation of a natural product.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Specioside B are not extensively documented in the available scientific literature. A
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phytochemical investigation of Stereospermum acuminatissimum confirmed the presence of

various compounds, but a specific protocol for Specioside B was not detailed.

Biological Activity and Signaling Pathways
There is a significant lack of information regarding the biological activity and associated

signaling pathways of Specioside B. While other compounds from Stereospermum

acuminatissimum have been screened for activities such as urease and α-chymotrypsin

inhibition, specific data for Specioside B is not provided.

It is imperative to not confuse Specioside B with the iridoid glycoside Specioside (CAS 72514-

90-0), which has been shown to be involved in the Keap1-Nrf2 antioxidant pathway. At present,

no such signaling pathway has been identified for Specioside B in the reviewed literature.

Logical Relationships

Information Gap for Specioside B

Specioside B
(CAS: 126589-95-5)

Known Information
- Molecular Formula
- Source Organism

Limited Data
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- Confirmed Structure
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Significant Research Needed
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The current state of knowledge regarding Specioside B, highlighting the significant information
gaps.
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The current body of scientific literature on Specioside B is insufficient to provide a

comprehensive technical overview of its chemical and biological properties. While its existence

as a natural product is established, fundamental data regarding its precise chemical structure,

biological efficacy, and mechanism of action are missing.

Future research should prioritize the following:

Definitive Structural Elucidation: Comprehensive NMR and mass spectrometry studies are

required to confirm the chemical structure and stereochemistry of Specioside B.

Isolation and Purification Protocols: The development and publication of a detailed and

reproducible protocol for the isolation of Specioside B from Stereospermum

acuminatissimum are essential for facilitating further research.

Biological Screening: A broad-based biological screening of Specioside B is necessary to

identify any potential therapeutic activities.

Mechanistic Studies: Should any significant biological activity be identified, subsequent

studies should focus on elucidating the underlying signaling pathways and molecular targets.

Until such data becomes available, the potential of Specioside B as a lead compound for drug

development remains largely unexplored.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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